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This guide provides a comprehensive comparison of the priming power of various fulminate
compounds, focusing on key performance metrics and experimental data. The information

presented is intended to assist researchers in the selection and assessment of primary

explosives for various applications.

Introduction to Fulminate Primers
Fulminates are salts of fulminic acid (HCNO) and have been historically significant as primary

explosives.[1] Their ability to detonate rapidly when subjected to stimuli such as impact, friction,

or heat makes them suitable for initiating more stable secondary explosives.[2][3] The most

well-known among these is mercury(II) fulminate, which was widely used in detonators and

percussion caps.[1][3] However, due to the toxicity of mercury, alternatives have been sought

and developed. This guide focuses on comparing the priming performance of mercury

fulminate with other metallic fulminates, including silver, copper, and cadmium fulminates.

Quantitative Performance Data
The priming power of an explosive is a measure of its ability to initiate a detonation in a less

sensitive explosive. This is often characterized by properties such as detonation velocity and

brisance. The following tables summarize the available quantitative data for various fulminate
compounds.
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Table 1: Detonation Velocity of Fulminate Compounds

Compound Chemical Formula
Detonation Velocity
(m/s)

Source(s)

Mercury(II) Fulminate Hg(CNO)₂ 4250 - 4300 [3]

Silver Fulminate AgCNO 1700 [4]

Note: Some sources report a detonation velocity for silver fulminate around 4000 m/s, but this

is less consistently cited.

Table 2: Brisance and Sensitivity Data for Fulminate Compounds

Compound Test Method Result Source(s)

Mercury(II) Fulminate
Trauzl Lead Block

Test
37-50% RE factor [3]

Silver Fulminate Sand Test
Essentially the same

as mercury fulminate
[4][5]

Silver Fulminate Initiating Power
Stronger than mercury

fulminate
[5]

Cadmium Fulminate Initiating Power
Stronger than mercury

fulminate
[5]

Copper(I) Fulminate Initiating Power
Stronger than mercury

fulminate
[5]

Note: Quantitative data for brisance (e.g., lead block compression in mm, sand crushed in

grams) and other performance tests for many fulminate compounds are not readily available in

the public domain.

Experimental Protocols
The following are detailed methodologies for key experiments used to assess the priming

power of explosives.
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Sand Test
The Sand Test is a method used to determine the brisance or shattering effect of an explosive.

Objective: To quantify the amount of standardized sand crushed by the detonation of a known

quantity of explosive.

Apparatus:

A robust steel bomb with a central cavity to hold the sand and explosive charge.

Standardized Ottawa sand of a specific grain size (e.g., passing a 30-mesh sieve and

retained on a 50-mesh sieve).

Sieves for grading the sand before and after the test.

A detonator or a means to initiate the explosive sample.

A balance for weighing the sand.

Procedure:

A precisely weighed sample of the explosive (e.g., 0.4 grams) is pressed into a detonator

cap.

A known weight of standardized sand (e.g., 200 grams) is placed into the cavity of the sand

bomb.

The explosive charge is placed in the center of the sand.

The bomb is securely closed.

The explosive is detonated.

After the explosion, the sand is carefully collected.

The collected sand is sieved through a finer mesh sieve than the original sand.
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The weight of the sand that has been crushed and passes through the finer sieve is

measured.

A blank test is performed with the initiator alone to determine the amount of sand it crushes.

The net weight of sand crushed by the sample is calculated by subtracting the weight of

sand crushed by the initiator from the total weight of crushed sand.

Data Interpretation: A greater weight of crushed sand indicates a higher brisance.

Hess Test (Lead Block Compression Test)
The Hess Test is another method to measure the brisance of an explosive.

Objective: To measure the compression of a standardized lead cylinder caused by the

detonation of an explosive charge.

Apparatus:

A standardized lead cylinder of specific dimensions (e.g., 40 mm diameter, 60 mm height).

A massive steel base to support the lead cylinder.

A steel plate to place on top of the lead cylinder.

The explosive charge of a specified weight (e.g., 50 grams).

A means to initiate the explosive.

A caliper or other precise measuring device to measure the height of the lead cylinder.

Procedure:

The initial height of the lead cylinder is accurately measured.

The lead cylinder is placed on the steel base.

The steel plate is placed on top of the lead cylinder.
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The explosive charge is placed centrally on the steel plate.

The explosive is detonated from a safe distance.

After the detonation, the final height of the compressed lead cylinder is measured.

The compression is calculated as the difference between the initial and final heights.

Data Interpretation: A greater compression of the lead block indicates a higher brisance.

Plate Denting Test
The Plate Denting Test is used to assess the detonation pressure and brisance of an explosive.

Objective: To measure the depth of the dent created in a standardized steel plate by the

detonation of an explosive charge.

Apparatus:

A standardized witness plate made of a specific material (e.g., cold-rolled steel) with defined

dimensions and hardness.

A cylindrical explosive charge of known dimensions and density.

A detonator to initiate the explosive.

A depth gauge or other precise measuring device to determine the dent depth.

Procedure:

The explosive charge is placed upright on the center of the witness plate.

The detonator is placed on top of the charge.

The explosive is detonated.

After the explosion, the depth of the dent in the witness plate is carefully measured.
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Data Interpretation: A deeper dent generally corresponds to a higher detonation pressure and

brisance.

Ballistic Mortar Test
The Ballistic Mortar Test measures the power or work capacity of an explosive.

Objective: To determine the relative strength of an explosive by measuring the recoil of a

pendulum-mounted mortar upon detonation of a charge.

Apparatus:

A heavy steel mortar suspended as a pendulum.

A projectile that fits snugly into the mortar's bore.

A means of measuring the angle of recoil of the pendulum.

A standard explosive (e.g., picric acid or TNT) for calibration.

The explosive sample to be tested.

Procedure:

A precisely weighed charge of the explosive sample is placed in the bore of the mortar.

The projectile is placed in front of the charge.

The explosive is detonated.

The resulting explosion propels the projectile forward and causes the mortar to recoil.

The maximum angle of recoil of the pendulum is measured.

The procedure is repeated with a standard explosive of the same weight.

Data Interpretation: The power of the test explosive is expressed as a percentage of the power

of the standard explosive, calculated from the respective recoil angles.
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Caption: Workflow for Assessing Priming Power.
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Caption: The Detonation Process of a Primary Explosive.

Conclusion
While mercury fulminate has historically been a benchmark primary explosive, concerns over

its toxicity have driven the investigation of alternatives. This guide summarizes the available

data on the priming power of various fulminate compounds. It is evident that while qualitative
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comparisons exist, there is a notable scarcity of comprehensive, directly comparable

quantitative data from standardized tests for many fulminate derivatives. The provided

experimental protocols offer a framework for researchers to conduct their own comparative

assessments to fill these knowledge gaps and facilitate the development of safer and more

efficient initiating systems.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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